Cas no 2171880-94-5 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2171880-94-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5909633
• PubChem ID: 165564160
• Update Time: 2025-10-29

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}oxolane-3-carboxylic acid
• 2171880-94-5
• EN300-1555025

• Inchi： 1S/C27H32N2O6/c1-27(2,12-11-24(30)28-14-18-13-17(15-34-18)25(31)32)29-26(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FUDBONPINCSIDF-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid

Comprehensive Guide to 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171880-94-5)

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171880-94-5) is a highly specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in modern drug discovery and bioconjugation applications due to its unique structural properties and reactivity. Researchers and pharmaceutical companies are increasingly interested in this compound as the demand for peptide-based therapeutics continues to grow in the healthcare sector.

The molecular structure of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid features both an Fmoc protecting group and a tetrahydrofuran (oxolane) ring, making it particularly valuable for solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amino functionality during synthesis while allowing for mild deprotection conditions. This characteristic has made it a preferred choice over other protecting groups in many peptide coupling reactions.

Recent advancements in biopharmaceutical research have highlighted the importance of modified amino acids like 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid. The compound's ability to introduce structural constraints and enhanced stability to peptide chains has made it particularly valuable in developing peptide drugs with improved bioavailability and metabolic stability. These properties are especially relevant in the development of therapeutic peptides for diabetes, cancer, and cardiovascular diseases.

The synthesis and application of Fmoc-protected amino acid derivatives have become a hot topic in medicinal chemistry circles. Many researchers are searching for information about how to use Fmoc-amino acids in peptide synthesis or best practices for handling Fmoc-protected compounds. The oxolane (tetrahydrofuran) ring in this particular derivative adds significant value by potentially increasing the conformational rigidity of resulting peptides, which can be crucial for receptor binding specificity in drug development.

In the context of green chemistry and sustainable synthesis, there's growing interest in optimizing the production processes for compounds like 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid. Researchers are exploring environmentally friendly solvents and catalytic methods to reduce the environmental impact of peptide synthesis while maintaining high yields and purity. This aligns with the pharmaceutical industry's broader shift toward sustainable manufacturing practices.

The analytical characterization of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Quality control is particularly important for this compound when used in GMP peptide synthesis for pharmaceutical applications. Many researchers search for HPLC methods for Fmoc-amino acid analysis or NMR characterization of protected amino acids, highlighting the technical aspects of working with this class of compounds.

Looking toward future applications, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid may play a significant role in the development of next-generation peptide therapeutics. The compound's unique structure could be valuable in creating peptide-drug conjugates, targeted therapeutics, and even peptide materials for biomedical applications. As the field of precision medicine advances, the demand for specialized amino acid building blocks like this one is expected to grow substantially.

Storage and handling of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid require standard precautions for Fmoc-protected amino acids. The compound should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper handling procedures are essential to preserve the compound's reactivity for peptide coupling reactions. Many laboratory professionals search for storage conditions for Fmoc-amino acids or shelf life of protected amino acids, emphasizing the practical considerations when working with these materials.

In conclusion, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171880-94-5) represents an important building block in modern peptide chemistry and pharmaceutical research. Its unique structural features and protective group chemistry make it valuable for creating novel peptide structures with potential therapeutic applications. As research in peptide-based drugs continues to expand, compounds like this will remain at the forefront of medicinal chemistry innovation.